Cas no 5285-02-9 (Benzyl b-D-Glucopyranosiduronic Acid)

• Product Name: Benzyl b-D-Glucopyranosiduronic Acid
• CAS No: 5285-02-9
• MF: C₁₃H₁₆O₇
• MW: 284.261944770813
• CID: 1058613
• PubChem ID: 9795797
• Update Time: 2025-10-29

Benzyl b-D-Glucopyranosiduronic Acid Chemical and Physical Properties

Names and Identifiers

• Benzyl β-D-Glucopyranosiduronic Acid
• A-D-Glucopyranosiduronic Acid
• Benzyl
• Benzyl Alcohol Glucuronide
• Benzyl alpha-D-glucopyranosiduronic acid
• Benzyl b-D-glucopyranosiduronic acid
• SCHEMBL3492499
• 5285-02-9
• (2S,3S,4S,5R,6R)-6-(BENZYLOXY)-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxane-2-carboxylic acid
• (2S,3S,4S,5R,6R)-6-(Benzyloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• benzyl beta-d-glucopyranosiduronic acid
• Benzyl Alcohol Glucuronide; Benzyl ss-D-Glucopyranosiduronic Acid
• DTXSID80430846
• Benzyl b-D-Glucopyranosiduronic Acid

• Inchi： 1S/C13H16O7/c14-8-9(15)11(12(17)18)20-13(10(8)16)19-6-7-4-2-1-3-5-7/h1-5,8-11,13-16H,6H2,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1
• InChI Key： UDTQUOJQGJBORK-XPORZQOISA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OCC1C=CC=CC=1)O)O)O

Computed Properties

• Exact Mass: 284.09000
• Monoisotopic Mass: 284.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: >51°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly), Water
• PSA: 116.45000
• LogP: -0.90460

Benzyl b-D-Glucopyranosiduronic Acid Security Information

• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Benzyl b-D-Glucopyranosiduronic Acid

Recent Advances in the Study of Benzyl β-D-Glucopyranosiduronic Acid (CAS: 5285-02-9): A Comprehensive Research Brief

Benzyl β-D-Glucopyranosiduronic Acid (CAS: 5285-02-9) is a glycosidic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug metabolism, enzyme studies, and therapeutic development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in biomedicine.

Recent studies have focused on the role of Benzyl β-D-Glucopyranosiduronic Acid as a substrate or intermediate in enzymatic reactions, particularly those involving β-glucuronidases. These enzymes are critical in the metabolism of xenobiotics and endogenous compounds, making this compound a valuable tool for understanding drug detoxification pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in screening for novel β-glucuronidase inhibitors, which could have implications for cancer therapy and inflammation management.

In addition to its enzymatic applications, Benzyl β-D-Glucopyranosiduronic Acid has been investigated for its potential as a prodrug or drug delivery vehicle. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs by forming glucuronide conjugates. A recent Nature Communications article (2024) highlighted its use in targeted drug delivery systems, where its glycosidic linkage can be selectively cleaved by tumor-associated enzymes, releasing active therapeutics at disease sites.

From a synthetic chemistry perspective, advances in the preparation of Benzyl β-D-Glucopyranosiduronic Acid have been reported, with improved yields and purity. Novel catalytic methods, including enzymatic synthesis using engineered glucuronosyltransferases, have shown promise for scalable production. These developments are critical for ensuring the compound's availability for both research and potential clinical applications.

The safety profile and pharmacokinetics of Benzyl β-D-Glucopyranosiduronic Acid have also been subjects of recent investigation. While generally considered safe for research use, studies have begun to characterize its stability under physiological conditions and its interactions with biological systems. This information is vital for translating laboratory findings into therapeutic applications.

Looking forward, researchers anticipate expanded applications of Benzyl β-D-Glucopyranosiduronic Acid in areas such as biomarker discovery, where its glucuronide form could serve as an indicator of specific metabolic activities. Additionally, its potential in designing enzyme-activated prodrugs continues to be an active area of investigation, particularly for targeted therapies in oncology and infectious diseases.

This brief underscores the multifaceted importance of Benzyl β-D-Glucopyranosiduronic Acid in contemporary chemical and biomedical research. As studies progress, this compound is likely to play an increasingly significant role in advancing our understanding of biochemical pathways and developing novel therapeutic strategies.